Cas no 2153825-58-0 (2-Bromo-1-(1,2-thiazol-4-yl)ethan-1-one)

• Product Name: 2-Bromo-1-(1,2-thiazol-4-yl)ethan-1-one
• CAS No: 2153825-58-0
• MF: C₅H₄BrNOS
• MW: 206.06035900116
• CID: 6340876
• PubChem ID: 165993305
• Update Time: 2024-01-10

2-Bromo-1-(1,2-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2153825-58-0
• EN300-5395062
• 2-bromo-1-(1,2-thiazol-4-yl)ethan-1-one
• 2-Bromo-1-(1,2-thiazol-4-yl)ethan-1-one

• Inchi： 1S/C5H4BrNOS/c6-1-5(8)4-2-7-9-3-4/h2-3H,1H2
• InChI Key： ZEQXKFNMNMFUFS-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NSC=1)=O

Computed Properties

• Exact Mass: 204.91970g/mol
• Monoisotopic Mass: 204.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.2Ų